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Compound of Interest

Compound Name: 1,3,7,8-Tetramethylxanthine

L  Get Quote

Cat. No.: B1198810

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for 1,3,7,8-Tetramethylxanthine, including personal protective
equipment (PPE) recommendations, operational plans, and disposal considerations.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of 1,3,7,8-Tetramethylxanthine
is the first step in safe handling. The following table summarizes key quantitative data for this

compound.
Property Value
Molecular Formula CoH12N402
Molecular Weight 208.22 g/mol
Melting Point 210-211°C
Boiling Point 410.7 °C at 760 mmHg
Flash Point 202.2 °C
Density 1.4 g/cm3

Water Solubility

2.175 g/L (at 20 °C)
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Source: LookChem([1]

Hazard Identification and Personal Protective
Equipment (PPE)

1,3,7,8-Tetramethylxanthine is classified as toxic if swallowed and harmful if inhaled. It is also
suspected of damaging fertility or the unborn child and is harmful to aquatic life with long-
lasting effects. Therefore, stringent adherence to safety protocols and the use of appropriate
PPE are mandatory.

Hazard Pictograms:
o lialt text

o lrialt text
Signal Word: Danger
Hazard Statements:

H301: Toxic if swallowed.

H332: Harmful if inhaled.

H360: May damage fertility or the unborn child.

H412: Harmful to aquatic life with long lasting effects.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification

Eye/Face Protection Safety glasses with side-shields or goggles.[2]

) ) Chemical-resistant gloves (e.qg., nitrile rubber),
Skin Protection )
lab coat, and long-sleeved clothing.[2][3]

An effective dust mask or a NIOSH/MSHA
approved respirator should be used when dust
) ) is generated or if exposure limits are exceeded.
Respiratory Protection o ]
[2][3] In situations with unknown exposure
levels, a full-face positive-pressure, air-supplied

respirator is recommended.[2]

Wear impervious protective clothing, including
Body Protection boots, apron, or coveralls as appropriate to

prevent skin contact.[2]

Operational and Disposal Plans
Handling and Storage:
« Handling: Avoid all personal contact, including inhalation of dust.[2] Use in a well-ventilated

area and prevent the concentration of dust in low-lying areas.[2] Do not eat, drink, or smoke
when using this product.[4] Wash hands and face thoroughly after handling.

o Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[2]
Store locked up and away from incompatible materials such as strong acids and bases, and
oxidizing agents.[2]

Spill Management:

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and
environmental contamination.
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Spill management workflow for 1,3,7,8-Tetramethylxanthine.
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Disposal:

Dispose of contents and containers in accordance with local, regional, and national regulations.
[4] This may involve disposal at an authorized chemical landfill or through high-temperature
incineration for organic materials.[2] Do not allow the product to enter drains.

Experimental Protocols

Standard Operating Procedure for Handling 1,3,7,8-Tetramethylxanthine:

The following diagram outlines the standard procedure for handling this compound in a

laboratory setting.
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Experiment Planning
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Standard operating procedure for 1,3,7,8-Tetramethylxanthine.
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First-Aid Measures:

If Swallowed: Immediately call a poison center or doctor. Rinse mouth.

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.

In Case of Skin Contact: Take off all contaminated clothing immediately. Rinse skin well with
water.

In Case of Eye Contact: Rinse with plenty of water. Remove contact lenses if present and
easy to do. Seek medical attention.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
1,3,7,8-Tetramethylxanthine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198810#personal-protective-equipment-for-
handling-1-3-7-8-tetramethylxanthine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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